Cas no 478039-72-4 (3-chloro-2,2-dimethyl-N-[2-(pyridin-4-yl)pyrimidin-4-yl]propanamide)

• Product Name: 3-chloro-2,2-dimethyl-N-[2-(pyridin-4-yl)pyrimidin-4-yl]propanamide
• CAS No: 478039-72-4
• CID: 4653129
• Update Time: 2025-06-08

3-chloro-2,2-dimethyl-N-[2-(pyridin-4-yl)pyrimidin-4-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2,2-DIMETHYL-N-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PROPANAMIDE
• 3-chloro-2,2-dimethyl-N-[2-(pyridin-4-yl)pyrimidin-4-yl]propanamide

Additional information on 3-chloro-2,2-dimethyl-N-[2-(pyridin-4-yl)pyrimidin-4-yl]propanamide

Professional Introduction to 3-chloro-2,2-dimethyl-N-[2-(pyridin-4-yl)pyrimidin-4-yl]propanamide (CAS No. 478039-72-4)

3-chloro-2,2-dimethyl-N-[2-(pyridin-4-yl)pyrimidin-4-yl]propanamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the chemical identifier CAS No. 478039-72-4, belongs to a class of molecules that exhibit promising characteristics for further development in medicinal chemistry. The presence of multiple functional groups, including a chloro substituent, dimethyl groups, and a pyridine-pyrimidine core, makes this molecule a fascinating subject for investigation.

The pyridine-pyrimidine moiety is particularly noteworthy as it is a common scaffold in many bioactive molecules. Pyridine and pyrimidine derivatives have been extensively studied for their roles in various biological processes, including enzyme inhibition and receptor binding. In the context of drug discovery, such heterocyclic systems often serve as key components in the design of novel therapeutic agents. The specific arrangement of these rings in 3-chloro-2,2-dimethyl-N-[2-(pyridin-4-yl)pyrimidin-4-yl]propanamide suggests potential interactions with biological targets that warrant further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 3-chloro-2,2-dimethyl-N-[2-(pyridin-4-yl)pyrimidin-4-yl]propanamide with high accuracy. These computational tools have been instrumental in identifying potential lead compounds for drug development. For instance, studies have shown that the chloro substituent can enhance the binding affinity of the molecule to certain protein targets by facilitating hydrophobic interactions and dipole-dipole interactions. This insight has guided the optimization of analogs with improved pharmacokinetic properties.

The dimethyl groups in the molecule contribute to its steric profile, which can influence both its solubility and metabolic stability. In drug design, balancing steric hindrance with functional group compatibility is crucial for achieving optimal pharmacological effects. The presence of these groups in 3-chloro-2,2-dimethyl-N-[2-(pyridin-4-yl)pyrimidin-4-yl]propanamide may confer specific advantages in terms of membrane permeability and metabolic resistance, making it a valuable candidate for further development.

One of the most exciting areas of research involving this compound is its potential application in oncology. Pyridine-pyrimidine derivatives have been implicated in various anti-cancer mechanisms, including inhibition of kinases and other enzymes involved in tumor growth and progression. Preclinical studies have suggested that molecules with a similar structural framework to 3-chloro-2,2-dimethyl-N-[2-(pyridin-4-yl)pyrimidin-4-yl]propanamide may exhibit potent anti-proliferative effects on certain cancer cell lines. These findings are particularly promising given the increasing demand for targeted therapies that minimize side effects associated with traditional chemotherapeutic agents.

In addition to oncology, this compound has shown promise in other therapeutic areas as well. For example, its structural features suggest potential activity against infectious diseases caused by bacteria and viruses. The chloro substituent and pyridine-pyrimidine core may interact with essential biological pathways in pathogens, leading to their inhibition or eradication. Such applications are particularly relevant in light of the growing threat posed by antibiotic-resistant strains of bacteria.

The synthesis of 3-chloro-2,2-dimethyl-N-[2-(pyridin-4-yl)pyrimidin-4-yl]propanamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been employed to isolate the desired product. These synthetic strategies are critical for ensuring that subsequent biological evaluations are performed on high-quality material.

Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacological properties. This includes assessments of its potency, selectivity, solubility, and metabolic stability. High-throughput screening (HTS) techniques are often used to rapidly test large libraries of compounds for activity against various biological targets. If 3-chloro-2,2-dimethyl-N-[2-(pyridin-4-ylyl)pyrimidinr--r]]r]]r]]]]]]]]]]]]]]]]]]]]r[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[]]]]]]]]])))))))))))))))))))))]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])